(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2,5-dichlorobenzoate

• IUPAC Name: (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2,5-dichlorobenzoate
• InChI: InChI=1S/C15H9Cl2N3O3/c16-9-5-6-12(17)11(7-9)15(22)23-8-20-14(21)10-3-1-2-4-13(10)18-19-20/h1-7H,8H2
• InChI Key: DBZRVPZSSYWUIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)COC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H9Cl2N3O3
• Molecular Weight: 350.2 g/mol

Description

(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2,5-dichlorobenzoate, also known as OBT, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. OBT is a nitrogen-containing heterocyclic compound that has a benzotriazine core structure. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Applications of Benzotriazole Derivatives

Synthesis of Metal Passivators and Light-sensitive Materials : A practical synthesis of 5,5′-Methylene-bis(benzotriazole) demonstrates its application in the preparation of metal passivators and light-sensitive materials. This synthesis approach emphasizes green chemistry principles, indicating a trend towards environmentally benign processes in the development of industrially relevant compounds (Gu, Yu, Zhang, & Xu, 2009).

Corrosion Inhibition : The use of tolyltriazole, a benzotriazole derivative, as a corrosion inhibitor for copper and brass highlights the potential of similar compounds in protecting metals from corrosion in various environments. This application is critical in extending the lifespan of metal components in industrial and infrastructural settings (Walker, 1976).

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of peptides , suggesting that they may interact with amino acids or proteins.

Mode of Action

It’s known that similar compounds can be used in peptide synthesis , indicating that they may interact with amino acids or proteins to form peptides.

Biochemical Pathways

Given its potential role in peptide synthesis , it may be involved in protein synthesis and related biochemical pathways.

Pharmacokinetics

Similar compounds are known to have good solubility in water and some organic solvents , which could potentially impact their bioavailability.

Result of Action

Based on its potential role in peptide synthesis , it may contribute to the formation of peptides, which can have various effects at the molecular and cellular levels.